Cas no 442650-33-1 (1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one)

• Product Name: 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one
• CAS No: 442650-33-1
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 6265245
• PubChem ID: 3496587
• Update Time: 2025-06-08

1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one
• 442650-33-1
• AKOS001427678
• SR-01000503770-1
• Oprea1_281123
• EU-0046721
• Z295463948
• F1138-0150
• 1-[3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one
• AKOS016903214
• 1-[5-(3,4-dimethoxyphenyl)-3-(4-ethylphenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• 1-(3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one
• SCHEMBL3312732
• SR-01000503770

• Inchi： 1S/C22H26N2O3/c1-5-15-7-9-16(10-8-15)19-14-18(23-24(19)22(25)6-2)17-11-12-20(26-3)21(13-17)27-4/h7-13,19H,5-6,14H2,1-4H3
• InChI Key： CXOAFPGCPKCIEQ-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C(C2C=CC(CC)=CC=2)CC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

• Exact Mass: 366.19434270g/mol
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one

Comprehensive Overview of 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one (CAS No. 442650-33-1)

The compound 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one, identified by its CAS No. 442650-33-1, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrazoline derivatives, which are widely studied for their diverse pharmacological and material science applications. Its molecular structure features a dihydro-1H-pyrazole core substituted with 3,4-dimethoxyphenyl and 4-ethylphenyl groups, contributing to its distinct chemical properties.

In recent years, the interest in pyrazoline-based compounds has surged due to their potential in drug discovery and functional materials. Researchers are particularly intrigued by their anti-inflammatory, antioxidant, and neuroprotective properties, which align with current trends in precision medicine and sustainable healthcare solutions. The presence of methoxy and ethyl substituents in this compound enhances its lipophilicity, making it a candidate for bioavailability optimization in pharmaceutical formulations.

The synthesis of CAS No. 442650-33-1 typically involves multi-step organic reactions, including cyclocondensation and acylations, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its structure and ensure quality control. These methods are frequently searched by chemists and quality assurance professionals, reflecting the growing demand for advanced analytical protocols in chemical research.

Beyond pharmaceuticals, this compound has garnered attention in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its conjugated system and electron-donating groups make it a promising candidate for optoelectronic applications, a field that is rapidly expanding due to the global push for renewable energy technologies. This aligns with the increasing number of searches for sustainable material innovations and green chemistry solutions.

From a commercial perspective, 1-3-(3,4-dimethoxyphenyl)-5-(4-ethylphenyl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one is available through specialized chemical suppliers, often in quantities tailored for research and development purposes. Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance, topics frequently queried by procurement specialists. Additionally, its stability under various storage conditions is a common concern, prompting discussions on chemical storage best practices in online forums.

In conclusion, CAS No. 442650-33-1 represents a versatile compound with significant potential across multiple industries. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in areas like drug design and advanced material engineering. As scientific communities continue to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.